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Compound of Interest

Compound Name:
Dimethyl 2,6-

dimethylterephthalate

CAS No.: 18958-18-4

Cat. No.: B175329 Get Quote

Executive Summary & Chemical Profile
Dimethyl 2,6-dimethylterephthalate (DMDMT) is a structural modification of the commodity

monomer DMT.[1] By introducing methyl groups at the 2 and 6 positions of the benzene ring,

the monomer imparts unique "steric shielding" to the ester linkages.

CAS Number: 15676-17-2 (Isomer specific) / 80238-12-6 (Acid precursor)

Molecular Formula:

Key Functionality:

Booster, Hydrolysis Inhibitor, Crystallization Modifier.

The "Steric Advantage" in Engineering Plastics
In standard Polyethylene Terephthalate (PET), the ester linkage is vulnerable to hydrolytic

attack and allows relatively free rotation of the phenyl ring. In DMDMT-based polymers (e.g.,

PEDMT), the ortho-methyl groups serve two critical functions:
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Rotational Restriction: They create a high energy barrier for phenyl ring rotation, significantly

raising the Glass Transition Temperature (

) compared to unmodified PET.

Hydrolytic Shielding: The bulky methyl groups physically block water molecules from

approaching the carbonyl carbon, enhancing resistance to degradation in humid

environments.

Comparative Material Properties
Property Standard PET PEDMT (Target) PEN (Naphthalate)

Monomer
Dimethyl

Terephthalate

Dimethyl 2,6-

dimethylterephthalate

Dimethyl 2,6-

naphthalenedicarboxyl

ate

(Glass Transition) ~78°C ~95°C - 105°C ~120°C

Crystallinity High, Fast Slower, Tunable Moderate, Slow

Hydrolysis Resistance Moderate High High

Cost Profile Low High (Specialty) High

Protocol: Synthesis of Poly(ethylene 2,6-
dimethylterephthalate) (PEDMT)
Objective
To synthesize high-molecular-weight PEDMT via a two-stage melt transesterification and

polycondensation process.

Challenge: The steric hindrance at the 2,6-positions significantly retards the

transesterification rate compared to standard DMT.

Solution: Use of highly active organometallic catalysts and an optimized thermal profile.

Materials & Reagents
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Monomer: Dimethyl 2,6-dimethylterephthalate (DMDMT), purity >99.5%.

Diol: Ethylene Glycol (EG), anhydrous, <50 ppm water.

Catalyst: Titanium(IV) butoxide (

) or Antimony(III) oxide (

) with Zinc Acetate (

) as a transesterification booster.

Stabilizer: Trimethyl phosphate (TMP) (to sequester catalyst residues).

Experimental Workflow (Graphviz)
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Raw Materials
DMDMT + EG (1:2.2 Ratio)

Transesterification Reactor
N2 Atmosphere, 190-230°C

 Catalyst Added
(Ti/Zn)

Methanol Removal
(Distillation)

BHET-like Oligomer
(Bis-hydroxyethyl-2,6-dimethylterephthalate)

 >95% Conversion

Polycondensation Reactor
Vacuum < 1 mbar, 280-290°C

 Transfer

Ethylene Glycol Removal
(High Vacuum)

Pelletization
Water Quench & Cutting

 Melt Viscosity Target Met

Solid State Polymerization (SSP)
200°C, Vacuum/N2 Flow, 10-20h

 Increase MW

High-IV PEDMT Resin
(IV > 0.8 dL/g)

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of sterically hindered PEDMT polyester.
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Step-by-Step Methodology
Stage 1: Transesterification (Ester Interchange)
Rationale: The methyl groups shield the carbonyl carbon, making nucleophilic attack by

ethylene glycol slower. A higher molar excess of glycol and active catalysts are required.

Charge: Into a 2L stainless steel autoclave equipped with a mechanical stirrer, nitrogen inlet,

and distillation column, charge 1.0 mol DMDMT and 2.2 mol Ethylene Glycol.

Catalyst: Add Zinc Acetate (400 ppm) as the ester interchange catalyst.

Heating: Purge with

three times. Heat the mixture to 190°C.

Reaction: Gradually ramp temperature to 235°C over 3-4 hours.

Critical Checkpoint: Monitor the distillation of methanol. The theoretical yield of methanol is

2.0 moles. Ensure >95% methanol recovery before proceeding. The reaction is slower

than standard PET; do not rush this phase or "end-capping" will occur, limiting molecular

weight.

Stabilization: Once methanol evolution ceases, add Trimethyl Phosphate (300 ppm) to

deactivate the Zn catalyst (prevents degradation).

Stage 2: Melt Polycondensation
Rationale: Building molecular weight requires the removal of Ethylene Glycol (EG) under high

vacuum. The steric hindrance now helps by preventing back-biting reactions, but high

temperatures are needed to maintain melt flow.

Catalyst II: Add Antimony Trioxide (350 ppm) or Titanium Butoxide (20 ppm).

Vacuum Ramp: Increase temperature to 285°C and gradually reduce pressure from

atmospheric to < 1 mbar over 60 minutes.

Caution: Rapid vacuum application can cause foaming due to trapped EG.
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Polymerization: Maintain 285-290°C at < 0.5 mbar.

Torque Monitoring: Monitor the stirrer torque. The reaction is complete when the torque

plateaus (indicating constant melt viscosity).

Discharge: Extrude the polymer melt into a water bath and pelletize.

Expected IV (Intrinsic Viscosity): 0.55 - 0.65 dL/g.

Stage 3: Solid State Polymerization (SSP)
Rationale: Melt polymerization often hits a ceiling due to thermal degradation competing with

chain growth. SSP allows MW build-up below the melting point.

Crystallization: Anneal pellets at 140°C for 2 hours to induce crystallinity (prevents sticking).

Reaction: Transfer to a tumble dryer or fluidized bed reactor.

Conditions: Heat to 210°C (approx. 20-30°C below

) under a continuous flow of hot nitrogen or high vacuum.

Duration: 10–20 hours.

Target IV: > 0.80 dL/g (Required for engineering applications like gears, connectors, or

films).

Characterization & Validation Protocols
To validate the synthesis and "engineering grade" quality, the following analytical suite is

required.

A. Thermal Analysis (DSC)
Protocol: Heat-Cool-Heat cycle from 30°C to 300°C at 10°C/min.

Analysis:

Determination: Measure the inflection point in the second heating scan. Success Criteria:
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.

(Melting Point): Observe peak melting temperature. Note: Steric hindrance may broaden
the melting peak or suppress crystallization if the sequence distribution is irregular (in
copolymers).

B. Intrinsic Viscosity (IV)
Solvent: Phenol/Tetrachloroethane (60:40 w/w).[2]

Temp: 30°C.

Method: Ubbelohde viscometer.

Calculation: Use the Solomon-Ciuta equation to determine IV from single-point

measurement.

C. Hydrolytic Stability Test (Accelerated Aging)
Setup: Place injection-molded tensile bars in an autoclave at 121°C (2 atm steam) for 50

hours.

Measurement: Measure retention of Tensile Strength and IV drop.

Expectation: PEDMT should retain >80% mechanical properties, whereas standard PET

typically fails (brittle fracture) under these conditions.
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Chemical Data & Safety

Source: PubChem. "2,6-Dimethylterephthalic acid."[3] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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